Cas no 70939-81-0 (1-(4-Fluorobenzyl)piperazine)
1-(4-Fluorobenzyl)piperazine structure
Product Name:1-(4-Fluorobenzyl)piperazine
CAS No:70939-81-0
MF:C11H15FN2
MW:194.248605966568
CID:826639
Update Time:2023-08-02
1-(4-Fluorobenzyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- JEFFAMINE ED-2001(R)
- 1-(4-Fluorobenzyl)piperazine
- 1-[(4-fluorophenyl)methyl]piperazine
- Piperazine,1-[(4-fluorophenyl)methyl]-
- 1-(4-fluorobenzyl)-piperazine
- 1-(4-Fluoro-benzyl)-piperazine
- 4-fluorobenzylpiperazine
- [(4-fluorophenyl)methyl]piperazine
- Piperazine, 1-[(4-fluorophenyl)methyl]-
- 4-fluorobenzyl-piperazine
- N-(p-fluorobenzyl)piperazine
- 1-(p-fluorobenzyl)piperazine
- 4-(4-fluorobenzyl)piperazine
- ARONIS27108
- Aceticacid,2,2,2-trifluoro-
- 1-
-
- Inchi: 1S/C11H15FN2/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2
- InChI Key: OOSZCNKVJAVHJI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- XLogP3: 1.2
- Topological Polar Surface Area: 15.3
1-(4-Fluorobenzyl)piperazine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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